4-chloro-3-(ethoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

• IUPAC Name: 4-chloro-3-(ethoxymethyl)-1-(2,2,2-trifluoroethyl)pyrazole
• InChI: InChI=1S/C8H10ClF3N2O/c1-2-15-4-7-6(9)3-14(13-7)5-8(10,11)12/h3H,2,4-5H2,1H3
• InChI Key: CPKXWYFMFPPLNA-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=NN(C=C1Cl)CC(F)(F)F
• Molecular Formula: C8H10ClF3N2O
• Molecular Weight: 242.62 g/mol

Description

4-chloro-3-(ethoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound belongs to the pyrazole family and has the molecular formula C9H11ClF3N2O.

Mechanism of Action

The mechanism of action of 4-chloro-3-(ethoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole involves the inhibition of the target enzyme's activity. This compound binds to the active site of the enzyme and prevents the substrate from binding, thereby inhibiting the enzyme's activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-3-(ethoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole depend on the specific enzyme it targets. Inhibition of acetylcholinesterase and butyrylcholinesterase can lead to an increase in acetylcholine levels in the brain, which can improve cognitive function. Inhibition of monoamine oxidase can lead to an increase in neurotransmitter levels such as dopamine, norepinephrine, and serotonin, which can improve mood and alleviate symptoms of depression.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-3-(ethoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole in lab experiments is its high potency and selectivity towards specific enzymes. However, one limitation is its potential toxicity and side effects, which can affect the accuracy and reliability of the experimental results.

Future Directions

Future research on 4-chloro-3-(ethoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole can focus on its potential applications in other fields such as agriculture and material science. In agriculture, this compound can be used as a pesticide due to its inhibitory activity against various enzymes in pest organisms. In material science, it can be used as a building block for the synthesis of novel materials with unique properties. Additionally, further studies can be conducted to optimize the synthesis method and improve the compound's potency and selectivity towards specific enzymes.

Synthesis Methods

The synthesis of 4-chloro-3-(ethoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole can be achieved through several methods, including the reaction of 4-chloro-3-formyl-1H-pyrazole with ethyl vinyl ether and 2,2,2-trifluoroethylamine in the presence of a base such as potassium carbonate. Another method involves the reaction of 4-chloro-3-(methoxymethyl)-1H-pyrazole with 2,2,2-trifluoroethylamine in the presence of a base and subsequent deprotection of the methoxy group using hydrochloric acid.

Scientific Research Applications

4-chloro-3-(ethoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in various neurological disorders such as Alzheimer's disease and Parkinson's disease.